Cas no 1053656-31-7 (Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate)
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate
- 1,2,4-Oxadiazole-5-carboxylic acid, 3-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, ethyl ester
- Ethyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)-1,2,4-oxadiazole-5-carboxylate
-
- MDL: MFCD10568217
- Inchi: 1S/C12H19N3O5/c1-5-18-10(16)9-14-8(15-20-9)6-7-13-11(17)19-12(2,3)4/h5-7H2,1-4H3,(H,13,17)
- InChI Key: XDTCJBQDQLGJIK-UHFFFAOYSA-N
- SMILES: O1C(C(OCC)=O)=NC(CCNC(OC(C)(C)C)=O)=N1
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB302964-500 mg |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate; 95% |
1053656-31-7 | 500MG |
€188.60 | 2022-06-11 | ||
| abcr | AB302964-1 g |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate; 95% |
1053656-31-7 | 1g |
€263.80 | 2022-06-11 | ||
| abcr | AB302964-5 g |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate; 95% |
1053656-31-7 | 5g |
€756.40 | 2022-06-11 | ||
| Apollo Scientific | OR346027-500mg |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate |
1053656-31-7 | 500mg |
£140.00 | 2025-02-20 | ||
| Apollo Scientific | OR346027-1g |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate |
1053656-31-7 | 1g |
£219.00 | 2025-02-20 | ||
| Apollo Scientific | OR346027-5g |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate |
1053656-31-7 | 5g |
£609.00 | 2023-08-31 | ||
| abcr | AB302964-500mg |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate, 95%; . |
1053656-31-7 | 95% | 500mg |
€221.60 | 2024-04-20 | |
| abcr | AB302964-1g |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate, 95%; . |
1053656-31-7 | 95% | 1g |
€311.30 | 2024-04-20 | |
| abcr | AB302964-5g |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate, 95%; . |
1053656-31-7 | 95% | 5g |
€900.30 | 2024-04-20 | |
| Ambeed | A1236204-5g |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate |
1053656-31-7 | 98% | 5g |
$719.0 | 2024-04-26 |
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate: A Comprehensive Overview
Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate, with the CAS number 1053656-31-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development and as a building block in synthetic chemistry. The structure of this molecule is characterized by a [1,2,4]oxadiazole ring system, which is a heterocyclic structure containing oxygen and nitrogen atoms. This ring system is further substituted with an ethyl group at the 5-position and an aminoethyl group at the 3-position, which is protected by a tert-butoxycarbonyl (Boc) group. The presence of these functional groups makes this compound versatile for various chemical modifications and reactions.
Recent studies have highlighted the importance of [1,2,4]oxadiazole derivatives in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate various biological pathways. For instance, researchers have explored the role of Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate in inhibiting protein kinases, which are key targets in cancer therapy. The Boc protecting group plays a crucial role in stabilizing the aminoethyl side chain during synthesis and purification processes. This protection ensures that the amino group remains intact for subsequent reactions or biological assays.
The synthesis of Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate involves multi-step reactions that demonstrate the versatility of oxadiazole chemistry. Starting from simple precursors such as aldehydes or ketones, chemists can employ various coupling reactions to construct the oxadiazole ring. The introduction of the Boc group is typically achieved through standard protection techniques using di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base such as pyridine or triethylamine. This compound serves as an excellent example of how modern synthetic methods can be applied to create complex molecules with specific functional groups tailored for biological activity.
In terms of applications, Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific protein targets makes it a valuable tool for studying cellular signaling pathways. Furthermore, this compound has been utilized in combinatorial chemistry approaches to generate libraries of related molecules for high-throughput screening. Such libraries are essential for identifying novel drug candidates with improved efficacy and reduced toxicity.
The structural features of this compound also make it suitable for use in agrochemicals and other industrial applications. The oxadiazole ring system is known for its stability and reactivity under various conditions, which makes it ideal for incorporation into pesticides or herbicides. Additionally, the presence of the Boc group allows for controlled deprotection during formulation processes, ensuring that the active ingredient is released at the desired rate.
From an environmental perspective, researchers have investigated the biodegradability and eco-toxicity of Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate to ensure its safe use in agricultural settings. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. This property aligns with current trends toward sustainable chemistry practices that prioritize environmental safety.
In conclusion, Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate (CAS No: 1053656-31-7) represents a multifaceted compound with applications spanning medicinal chemistry
1053656-31-7 (Ethyl 3-(2-tert-butyloxycarbonylaminoethyl)-[1,2,4]oxadiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)